Cas no 877399-52-5 (Crizotinib)

Crizotinib is a small molecule inhibitor that specifically targets the anaplastic lymphoma kinase (ALK) enzyme, inhibiting tumor growth in non-small cell lung cancer (NSCLC) and anaplastic large cell lymphoma (ALCL). Its high selectivity and efficacy make it a valuable option for targeted therapy, offering improved outcomes and reduced side effects.
Crizotinib structure
Crizotinib structure
Product Name:Crizotinib
CAS No:877399-52-5
MF:C21H22Cl2FN5O
MW:450.336685657501
MDL:MFCD12407409
CID:706607
PubChem ID:329823765
Update Time:2025-08-19

Crizotinib Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinamine,3-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]-5-[1-(4-piperidinyl)-1H-pyrazol-4-yl]-
    • Crizotinib Xalkori
    • 3-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]-5-[1-(4-piperidinyl)-1H-pyrazol-4-yl]-2-Pyridinamine
    • Crizotinib
    • (R)-3-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)-5-(1-(piperidin-4-yl)-1H-pyrazol-4-yl)pyridin-2-...
    • (R)-3-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)-5-(1-(piperidin-4-yl)-1H-pyrazol-4-yl)pyridin-2-amine
    • 2-Pyridinamine,3-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]-5-[1-(4-piperidinyl)-1H-pyrazol-...
    • 3-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]-5-(1-piperidin-4-ylpyrazol-4-yl)pyridin-2-amine
    • 3-[1-(2,6-Dichloro-3-fluoro-phenyl)-ethoxy]-5-(1-piperidin-4-yl-1H-pyrazol-4-yl)-pyridin-2-ylamine
    • Crizotinib（PF-2341066,Xalkori®）
    • Crozotinib
    • PF2341066
    • PF-2341066
    • PF-2341066 (Crizotinib)
    • Posaconazole inter-2 3H-1,2,4-Triazol-3-one,2-[(1S,2S)-1-ethyl-2-(phenylmethoxy)propyl]-2,4-dihydro-4-[4-[4-(4-hydroxyphenyl)-2-piperazinyl]phenyl]-
    • (R)-Crizotinib
    • Xalkori
    • (R)-3-[1-(2,6-Dichloro-3-fluoro-phenyl)-ethoxy]-5-(1-piperidin-4-yl-1H-pyrazol-4-yl)-pyridin-2-ylamine
    • PF 2341066
    • PF-02341066
    • PF02341066
    • PF 02341066
    • 53AH36668S
    • 3-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]-5-[1-(piperidin-4-yl)-1H-pyrazol-4-yl]pyridin-2-am
    • 3-[(1R)-1-(2,6-Dichloro-3-fluorophenyl)ethoxy]-5-[1-(4-piperidinyl)-1H-pyrazol-4-yl]-2-pyridinamine (ACI)
    • (R)-3-[1-(2,6-Dichloro-3-fluorophenyl)ethoxy]-5-(1-piperidin-4-yl-1H-pyrazol-4-yl)pyridin-2-ylamine
    • 3-((R)-1-(2,6-Dichloro-3-fluorophenyl)ethoxy)-5-(1-(piperidin-4-yl)-1H-pyrazol-4-yl)pyridin-2-amine
    • [3-[[(R)-1-(2,6-Dichloro-3-fluorophenyl)ethyl]oxy]-5-[1-(piperidin-4-yl)-1H-pyrazol-4-yl]pyridin-2-yl]amine
    • DB08865
    • BRD-K78431006-001-01-1
    • 877399-52-5 (free base)
    • CRIZOTINIB [JAN]
    • MFCD12407409
    • NSC-749769
    • NSC800080
    • NSC-756645
    • PF-2341066,Crizotinib
    • UNII-53AH36668S
    • EX-A096
    • BCPP000116
    • VGH
    • 3-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]-5-[1-(piperidin-4-yl)-1H-pyrazol-4-yl]pyridin-2-amine
    • 3-[(1R)-1-(2,6-Dichloro-3-fluorophenyl)ethoxy]-5-[1-(4-piperidinyl)-1H-pyra zol-4-yl]-2-pyridinamine
    • Crizotinib (PF-02341066)
    • 3-[(1r)-1-(2,6-Dichloro-3-Fluorophenyl)ethoxy]-5-(1-Piperidin-4-Yl-1h-Pyrazol-4-Yl)pyridin-2-Amine
    • AKOS015995207
    • Crizotinib [USAN:INN]
    • KTEIFNKAUNYNJU-GFCCVEGCSA-N
    • NSC749769
    • NSC-749005
    • CHEBI:64310
    • BRD-K78431006-001-03-7
    • Crizotinib, >=98% (HPLC)
    • AKOS015901233
    • Xalkori (TN)
    • GLXC-04599
    • CHEMBL601719
    • Q5186964
    • GTPL4903
    • CRIZOTINIB [MI]
    • 877399-52-5
    • CRIZOTINIB [MART.]
    • CCG-264803
    • NSC-800080
    • 3-(2,6-dichloro-3-fluorobenzyloxy)-5-(1-(piperidin-4-yl)-1H-pyrazol-4-yl)pyridin-2-amine
    • BC164334
    • NS00072165
    • PF 2341066;(R)-3-[1-(2,6-Dichloro-3-fluoro-phenyl)-ethoxy]-5-(1-piperidin-4-yl-1H-pyrazol-4-yl)-pyridin-2-ylamine
    • Crizotinib (JAN/USAN/INN)
    • 3-((1R)-1-(2,6-DICHLORO-3-FLUOROPHENYL)ETHOXY)-5-(1-(PIPERIDIN-4-YL)-1H-PYRAZOL-4-YL)PYRIDIN-2-AMINE
    • Crizotinib [USAN]
    • BRD-K78431006-001-11-0
    • CRIZOTINIB [VANDF]
    • CRIZOTINIB [ORANGE BOOK]
    • GS-6178
    • J-510370
    • MET Tyrosine Kinase Inhibitor PF-02341066
    • D09731
    • 2-PYRIDINAMINE, 3-[(1R)-1-(2,6-DICHLORO-3-FLUOROPHENYL)ETHOXY]-5-[1-(4-PIPERIDINYL)-1H-PYRAZOL-4-YL]-
    • CRIZOTINIB (MART.)
    • SW202555-3
    • L01XE16
    • SDCCGSBI-0647655.P002
    • Z2065417924
    • CRIZOTINIB [WHO-DD]
    • NCGC00250400-12
    • Crizotinib- Bio-X
    • NSC 756645
    • Crizotinib (PF-2341066)?
    • crizotinibum
    • NSC749005
    • SCHEMBL93829
    • 877399-52-5, 877399-53-6 (acetate)
    • 3-[(R)-1-(2,6-Dichloro-3-fluoro-phenyl)-ethoxy]-5-(1-piperidin-4-yl-1H-pyrazol-4-yl)-pyridin-2-ylamine
    • DTXSID701009329
    • CRIZOTINIB [INN]
    • HY-50878
    • NCGC00250400-02
    • NCGC00250400-09
    • BDBM50306682
    • DTXCID601436157
    • NCGC00250400-01
    • Crizotinib (PF-2341066)
    • 2-Pyridinamine, 3-((1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy)-5-(1-(4-piperidinyl)-1H-pyrazol-4-yl)-
    • (R)-3-(1-(2,6-dichloro-3-fluorophenyl)ethoxy)-5-(1-(piperidin-4-yl)-1H-pyrazol-4-yl)pyridin-2-am ine
    • 3-[(1R)-1-(2,6-DICHLORO-3-FLUOROPHENYL)ETHOXY]-5-[1-(4-PIPERIDINYL)-1H-PYRAZOL-4-YL]PYRIDIN-2-AMINE
    • BRD-K78431006-001-10-2
    • MDL： MFCD12407409
    • Inchi： 1S/C21H22Cl2FN5O/c1-12(19-16(22)2-3-17(24)20(19)23)30-18-8-13(9-27-21(18)25)14-10-28-29(11-14)15-4-6-26-7-5-15/h2-3,8-12,15,26H,4-7H2,1H3,(H2,25,27)/t12-/m1/s1
    • InChI Key： KTEIFNKAUNYNJU-GFCCVEGCSA-N
    • SMILES： O(C1C(N)=NC=C(C2C=NN(C3CCNCC3)C=2)C=1)[C@@H](C1C(Cl)=CC=C(F)C=1Cl)C

Computed Properties

  • Exact Mass: 449.11900
  • Monoisotopic Mass: 449.1185439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 558
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78
  • XLogP3: 3.7

Experimental Properties

  • Color/Form: No data available
  • Density: 1.475
  • Melting Point: 197-203°C
  • Boiling Point: 599.177°C at 760 mmHg
  • Flash Point: 316.171°C
  • Refractive Index: 1.673
  • Solubility: In vitro: DMSO solubility 55 mg/ml (122.13 mm; need ultrasonic)
  • PSA: 77.99000
  • LogP: 5.94770
  • Vapor Pressure: No data available

Crizotinib Security Information

  • Symbol: GHS07 GHS08 GHS09
  • Signal Word：Warning
  • Hazard Statement： H317-H319-H341-H400
  • Warning Statement： P273-P280-P305+P351+P338
  • Hazardous Material transportation number：UN 3077 9 / PGIII
  • WGK Germany：3
  • Hazard Category Code： 41-43-50-68
  • Safety Instruction： 24/25
  • Hazardous Material Identification： Xi N
  • HazardClass：9
  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • PackingGroup：Ⅲ

Crizotinib Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Crizotinib Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
PZ0191-5MG
Crizotinib
 877399-52-5
5mg
 ¥1523.65 2023-09-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C137735-250mg
Crizotinib
 877399-52-5 ≥99%
250mg
 ¥102.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C137735-1g
Crizotinib
 877399-52-5 ≥99%
1g
 ¥276.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C137735-500mg
Crizotinib
 877399-52-5 ≥99%
500mg
 ¥166.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C137735-5g
Crizotinib
 877399-52-5 ≥99%
5g
 ¥1325.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C137735-50mg
Crizotinib
 877399-52-5 ≥99%
50mg
 ¥41.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C137735-10mg
Crizotinib
 877399-52-5 ≥99%
10mg
 ¥29.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C137735-100mg
Crizotinib
 877399-52-5 ≥99%
100mg
 ¥51.90 2023-09-03
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R008963-10mg
Crizotinib
 877399-52-5 98%
10mg
 ￥36 2024-05-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R008963-100mg
Crizotinib
 877399-52-5 98%
100mg
 ￥50 2024-05-21

Crizotinib Production Method

Production Method 1

877399-51-4 877399-51-4
877399-52-5 877399-52-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane ,  Water ;  0 °C; 4 h, 0 °C → rt
1.2 Reagents: Sodium carbonate Solvents: Water ;  pH 10, rt
Reference
Structure Based Drug Design of Crizotinib (PF-02341066), a Potent and Selective Dual Inhibitor of Mesenchymal-Epithelial Transition Factor (c-MET) Kinase and Anaplastic Lymphoma Kinase (ALK)
Cui, J. Jean; et al, Journal of Medicinal Chemistry, 2011, 54(18), 6342-6363

Production Method 2

2509276-78-0 2509276-78-0
877399-52-5 877399-52-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane ,  1,4-Dioxane ;  -5 - 0 °C; 0 °C → 25 °C; 4 h, 25 °C
1.2 Reagents: Sodium carbonate ;  pH 10, 25 °C
1.3 Solvents: Acetonitrile ;  2 h, 0 °C
Reference
Synthesis of a Crizotinib Intermediate via Highly Efficient Catalytic Hydrogenation in Continuous Flow
Xu, Feng; et al, Organic Process Research & Development, 2020, 24(10), 2252-2259

Production Method 3

1569895-72-2 1569895-72-2
877399-52-5 877399-52-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol ,  Dichloromethane ;  2 h, 20 - 30 °C
Reference
A novel approach for the synthesis of Crizotinib through the key chiral alcohol intermediate by asymmetric hydrogenation using highly active Ir-Spiro-PAP catalyst
Qian, Jian-Qiang; et al, Tetrahedron Letters, 2014, 55(9), 1528-1531

Production Method 4

877399-00-3 877399-00-3
877399-74-1 877399-74-1
877399-52-5 877399-52-5
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Palladium Solvents: Ethanol ,  Water ;  0.5 h, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Dichloromethane ,  1,4-Dioxane ,  Water
Reference
Novel Recyclable Pd/H-MOR Catalyst for Suzuki-Miyaura Coupling and Application in the Synthesis of Crizotinib
Zhou, Enmu; et al, Catalysts, 2021, 11(10),

Production Method 5

877399-00-3 877399-00-3
877399-74-1 877399-74-1
877399-52-5 877399-52-5
Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Tetrabutylammonium bromide ,  Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: Toluene ,  Water ;  6 h, 80 °C
2.1 Reagents: Hydrochloric acid Solvents: Dichloromethane ;  0 °C; 4 h, rt
Reference
Improved synthesis of crizotinib
Zhang, Guang-yan; et al, Zhongguo Yaowu Huaxue Zazhi, 2014, 24(6), 445-449

Production Method 6

166940-44-9 166940-44-9
877399-52-5 877399-52-5
Reaction Conditions
Reference
Manganese-Catalyzed Enantioselective Hydrogenation of Simple Ketones Using an Imidazole-Based Chiral PNN Tridentate Ligand
Ling, Fei; et al, Synlett, 2020, 31(3), 285-289

Production Method 7

877399-52-5 877399-52-5
Reaction Conditions
1.1 Reagents: Hydrogen peroxide
Reference
Reactive oxygen species (ROS)-sensitive prodrugs of the tyrosine kinase inhibitor crizotinib
Bielec, Bjoern ; et al, Molecules, 2020, 25(5),

Production Method 8

877399-74-1 877399-74-1
877399-52-5 877399-52-5
Reaction Conditions
Reference
A Monophosphine Ligand Derived from Anthracene Photodimer: Synthetic Applications for Palladium-Catalyzed Coupling Reactions
Wang, Xin; et al, Organic Letters, 2019, 21(20), 8158-8163

Production Method 9

877399-00-3 877399-00-3
1401697-46-8 1401697-46-8
877399-52-5 877399-52-5
Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Tetrabutylammonium bromide ,  [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Toluene ,  Water ;  6 h, rt → 80 °C
2.1 Reagents: Hydrochloric acid Solvents: Dichloromethane ,  1,4-Dioxane ;  -5 - 0 °C; 0 °C → 25 °C; 4 h, 25 °C
2.2 Reagents: Sodium carbonate ;  pH 10, 25 °C
2.3 Solvents: Acetonitrile ;  2 h, 0 °C
Reference
Synthesis of a Crizotinib Intermediate via Highly Efficient Catalytic Hydrogenation in Continuous Flow
Xu, Feng; et al, Organic Process Research & Development, 2020, 24(10), 2252-2259

Production Method 10

1569895-70-0 1569895-70-0
877399-74-1 877399-74-1
877399-52-5 877399-52-5
Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Dimethylformamide ,  Water ;  3 h, 60 °C
2.1 Reagents: Hydrochloric acid Solvents: Ethanol ,  Dichloromethane ;  2 h, 20 - 30 °C
Reference
A novel approach for the synthesis of Crizotinib through the key chiral alcohol intermediate by asymmetric hydrogenation using highly active Ir-Spiro-PAP catalyst
Qian, Jian-Qiang; et al, Tetrahedron Letters, 2014, 55(9), 1528-1531

Crizotinib Raw materials

Crizotinib Preparation Products

Crizotinib Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:877399-52-5)克唑替尼
Order Number:LE25930936;LE7209;LE760
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:53
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:877399-52-5)Crizotinib
Order Number:A10455
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:19
Price ($):159.0/558.0
Email:sales@amadischem.com

Crizotinib Spectrogram

LC-MS
LC-MS
1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Crizotinib Related Literature

Related Categories

877399-52-5 (Crizotinib) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:877399-52-5)克唑替尼
LE25930936;LE7209;LE760
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:877399-52-5)Crizotinib
A10455
Purity:99%/99%
Quantity:5g/25g
Price ($):159.0/558.0
Email